Cas no 7514-02-5 ((z)-3-(2-chlorophenyl)-2-phenylprop-2-enoic Acid)
7514-02-5 structure
Product Name:(z)-3-(2-chlorophenyl)-2-phenylprop-2-enoic Acid
CAS No:7514-02-5
MF:C15H11ClO2
MW:258.699643373489
CID:981548
PubChem ID:807486
Update Time:2025-04-19
(z)-3-(2-chlorophenyl)-2-phenylprop-2-enoic Acid Chemical and Physical Properties
Names and Identifiers
-
- (z)-3-(2-chlorophenyl)-2-phenylprop-2-enoic Acid
- 2-Phenyl-3t-(2-chlor-phenyl)-acrylsaeure; NSC407584; AKOS005923147; 3t-(2-chloro-phenyl)-2-phenyl-acrylic acid; MLS003171614; trans-3-< 2-Chlor-phenyl> -2-phenyl-acrylsaeure; (E)-3-(2-chlorophenyl)-2-phenyl-prop-2-enoic acid; 3t-(2-Chlor-phenyl)-2-phenyl-acrylsaeure; AC1LFR2G;
- NSC407584
- DTXSID20355584
- NSC-407584
- MLS003171614
- CHEMBL2237324
- 7514-02-5
- AKOS005923147
-
- Inchi: 1S/C15H11ClO2/c16-14-9-5-4-8-12(14)10-13(15(17)18)11-6-2-1-3-7-11/h1-10H,(H,17,18)/b13-10-
- InChI Key: XRUILMSWZHTDSO-RAXLEYEMSA-N
- SMILES: ClC1C=CC=CC=1/C=C(\C(=O)O)/C1C=CC=CC=1
Computed Properties
- Exact Mass: 258.04483
- Monoisotopic Mass: 258.044757
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 37.3
- XLogP3: 4.1
Experimental Properties
- Density: 1.299
- Boiling Point: 368.8°Cat760mmHg
- Flash Point: 176.8°C
- PSA: 37.3
- LogP: 3.96520
(z)-3-(2-chlorophenyl)-2-phenylprop-2-enoic Acid Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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